methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate

• IUPAC Name: methyl 2-[(6-methyl-3,4-dihydro-2H-quinoline-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C19H20N2O3/c1-13-9-10-17-14(12-13)6-5-11-21(17)19(23)20-16-8-4-3-7-15(16)18(22)24-2/h3-4,7-10,12H,5-6,11H2,1-2H3,(H,20,23)
• InChI Key: KNIWKIVCBITDSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCC2)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

Methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate, also known as MQCA, is a synthetic compound that has been studied extensively for its potential therapeutic applications. MQCA is a member of the quinoline family of compounds, which are known for their diverse pharmacological properties. In

Mechanism of Action

The exact mechanism of action of methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory molecules. methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate can inhibit the growth of cancer cells and bacteria, as well as reduce inflammation in immune cells. methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate has also been shown to have potential as a drug delivery agent, due to its ability to penetrate cell membranes.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several potential future directions for research on methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate. One area of interest is its potential as an anti-cancer agent, due to its ability to inhibit the growth of cancer cells. Another area of interest is its potential as a drug delivery agent, due to its ability to penetrate cell membranes. Additionally, further studies are needed to fully understand the mechanism of action of methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate and its potential therapeutic applications.

Synthesis Methods

Methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate can be synthesized through a multi-step process involving the reaction of 6-methylquinoline with various reagents, including acetic anhydride, sodium hydroxide, and methyl benzoate. The final product is obtained through a purification process using column chromatography. The synthesis of methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate has been extensively studied and optimized to ensure high yields and purity.

Scientific Research Applications

Methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate has been studied for a variety of potential therapeutic applications, including anti-inflammatory, anti-cancer, and anti-microbial effects. In vitro studies have shown that methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate can inhibit the growth of cancer cells and bacteria, as well as reduce inflammation in immune cells. methyl 2-{[(6-methyl-3,4-dihydro-1(2H)-quinolinyl)carbonyl]amino}benzoate has also been shown to have potential as a drug delivery agent, due to its ability to penetrate cell membranes.